Cas no 2472-13-1 (6,7-Dimethoxy-2-tetralone)

6,7-Dimethoxy-2-tetralone Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dimethoxy-3,4-dihydronaphthalen-2(1H)-one
- 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone
- 6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-one
- 6,7-Dimethoxy-2-tetralone
- 6,7-dimethoxy-3,4-dihydro-1H-naphthalen-2-one
- 6,7-dimethoxyl-2-tetralone
- 6,7-dimethoxy 1,2,3,4-tetrahydro naphthalene 2-one
- KJPMWVKPVCVZNK-UHFFFAOYSA-N
- 2(1H)-Naphthalenone,3,4-dihydro-6,7-dimethoxy-
- 6,7-dimethoxytetralin-2-one
- BCP28246
- BDBM50159276
- 3363AH
- NE63587
- VZ30590
- AJ-4
- Y11682
- FT-0600508
- SCHEMBL2241521
- AKOS015902219
- 2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy-
- SB36162
- CS-B0117
- 3,4-dihydro-6,7-dimethoxy-2(1H)-naphthalenone
- 6, 7-dimethoxy-3, 4-dihydro-1H-naphthalen-2-one
- DTXSID50346127
- CS-13390
- CHEMBL192267
- 2472-13-1
- 6,7-Dimethoxy-3,4-dihydro-2(1H)-naphthalenone #
- A817467
- DB-007112
-
- MDL: MFCD00009687
- Inchi: 1S/C12H14O3/c1-14-11-6-8-3-4-10(13)5-9(8)7-12(11)15-2/h6-7H,3-5H2,1-2H3
- InChI Key: KJPMWVKPVCVZNK-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C(C([H])([H])C([H])([H])C2=C1[H])=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- Tautomer Count: 3
- Surface Charge: 0
- XLogP3: 1.5
Experimental Properties
- Color/Form: Not available
- Density: 1.14
- Melting Point: 87-89 °C(lit.)
- Boiling Point: 348 °C at 760 mmHg
- Flash Point: 348 °C at 760 mmHg
- Refractive Index: 1.537
- PSA: 35.53000
- LogP: 1.76160
- Solubility: Not available
6,7-Dimethoxy-2-tetralone Security Information
- WGK Germany:3
6,7-Dimethoxy-2-tetralone Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
6,7-Dimethoxy-2-tetralone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0417-50mg |
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one |
2472-13-1 | 97% | 50mg |
¥1023.04 | 2025-01-21 | |
AstaTech | Y11682-1/G |
6,7-DIMETHOXY-3,4-DIHYDRONAPHTHALEN-2(1H)-ONE |
2472-13-1 | 95% | 1g |
$746 | 2023-09-19 | |
eNovation Chemicals LLC | Y1128909-5g |
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one |
2472-13-1 | 95% | 5g |
$1780 | 2024-07-28 | |
AN HUI ZE SHENG Technology Co., Ltd. | Y11654-100mg |
6,7-Dimethoxyl-2-tetralone |
2472-13-1 | 4--1H-2- | 100mg |
¥2049.00 | 2023-09-15 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048337-100mg |
6,7-Dimethoxyl-2-tetralone |
2472-13-1 | 95% | 100mg |
¥783.00 | 2022-06-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1048337-1g |
6,7-Dimethoxyl-2-tetralone |
2472-13-1 | 95% | 1g |
¥2775.00 | 2022-06-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0417-5g |
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one |
2472-13-1 | 97% | 5g |
13483.87CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0417-250mg |
6,7-Dimethoxy-3,4-dihydro-1H-naphthalen-2-one |
2472-13-1 | 97% | 250mg |
1484.07CNY | 2021-05-08 | |
eNovation Chemicals LLC | D953403-100mg |
2(1H)-Naphthalenone, 3,4-dihydro-6,7-dimethoxy- |
2472-13-1 | 95+% | 100mg |
$170 | 2024-06-07 | |
ChemScence | CS-B0117-100mg |
6,7-dimethoxyl-2-tetralone |
2472-13-1 | 100mg |
$98.0 | 2022-04-27 |
6,7-Dimethoxy-2-tetralone Related Literature
-
1. The intramolecular Buchner reaction of aryl diazoketones. Substituent effects and scope in synthesisMichael Kennedy,M. Anthony McKervey,Anita R. Maguire,Sarbajna M. Tuladhar,M. Fiona Twohig J. Chem. Soc. Perkin Trans. 1 1990 1047
-
R. I. Thrift J. Chem. Soc. C 1967 288
Additional information on 6,7-Dimethoxy-2-tetralone
Recent Advances in the Research of 6,7-Dimethoxy-2-tetralone (CAS: 2472-13-1)
6,7-Dimethoxy-2-tetralone (CAS: 2472-13-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of pharmaceuticals and medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and potential pharmacological properties. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and emerging research trends.
In recent years, the synthesis of 6,7-Dimethoxy-2-tetralone has been optimized to improve yield and purity, which are critical for its application in drug development. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which significantly enhanced the efficiency of the synthesis process. This advancement not only reduces production costs but also minimizes environmental impact, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.
Another area of interest is the role of 6,7-Dimethoxy-2-tetralone in the synthesis of tetrahydroisoquinoline alkaloids, which are known for their diverse biological activities, including anticancer, antimicrobial, and neuroprotective effects. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) explored the compound's potential as a precursor for the development of new alkaloid derivatives with enhanced therapeutic efficacy. The researchers identified several derivatives that exhibited promising activity against multidrug-resistant bacterial strains, highlighting the compound's potential in addressing the global antibiotic resistance crisis.
Furthermore, 6,7-Dimethoxy-2-tetralone has been investigated for its role in the synthesis of dopamine receptor agonists. A 2023 study in the European Journal of Medicinal Chemistry reported the development of a series of tetralone-based compounds that showed high affinity for dopamine D2 receptors. These findings open new avenues for the treatment of neurological disorders such as Parkinson's disease and schizophrenia, where dopamine receptor modulation is a key therapeutic strategy.
In addition to its pharmacological applications, 6,7-Dimethoxy-2-tetralone has also been studied for its potential in material science. A recent publication in ACS Applied Materials & Interfaces (2024) described the use of this compound as a building block for the synthesis of organic semiconductors. The study demonstrated that tetralone-derived materials exhibit excellent charge transport properties, making them suitable for use in organic electronic devices such as solar cells and transistors.
Despite these advancements, challenges remain in the large-scale production and application of 6,7-Dimethoxy-2-tetralone. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential in industrial and clinical settings. Future research is expected to focus on overcoming these barriers while exploring new applications in drug discovery and material science.
In conclusion, 6,7-Dimethoxy-2-tetralone (CAS: 2472-13-1) continues to be a compound of significant interest in the fields of medicinal chemistry and material science. Recent studies have expanded our understanding of its synthesis, biological activities, and potential applications, paving the way for innovative therapeutic and technological solutions. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.
2472-13-1 (6,7-Dimethoxy-2-tetralone) Related Products
- 2472-22-2(6-methoxy-1,2,3,4-tetrahydronaphthalen-2-one)
- 4133-34-0(7-Methoxy-2-tetralone)
- 1289385-39-2((6-CHLORO-2-METHANESULFINYL-PYRIMIDIN-4-YL)-ETHYL-AMINE)
- 39604-64-3(1-(2-Hydroxy-4-Methoxyphenyl)-2-(4-Methoxyphenyl)Ethanone)
- 1972580-93-0(3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridine-7-carboxylic acid)
- 2229653-62-5(3-(1-benzylpiperidin-2-yl)prop-2-enoic acid)
- 20252-07-7(5-amino-3-methyl-1H-pyridin-2-one)
- 1181457-98-6(N-(3-morpholinopropyl)piperidine-4-carboxamide;dihydrochloride)
- 951980-59-9(8-chloro-4-hydroxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)quinoline-3-carboxamide)
- 2639449-31-1(diethyl ({3-iodobicyclo1.1.1pentan-1-yl}methyl)phosphonate)
